Cas no 81597-64-0 (4-[(5-bromothiophen-2-yl)sulfonyl]morpholine)

• Product Name: 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine
• CAS No: 81597-64-0
• MF: C₈H₁₀BrNO₃S₂
• MW: 312.203898906708
• MDL: MFCD03230887
• CID: 1804240
• PubChem ID: 1541687
• Update Time: 2025-10-29

4-[(5-bromothiophen-2-yl)sulfonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(5-Bromo-2-thienyl)sulfonyl]morpholine
• (5-Bromothien-2-yl)glyoxal hydrate
• SBB098726
• (5-Bromothien-2-yl)(oxo)acetaldehyde hydrate
• OR1623
• 2-(5-bromothiophen-2-yl)-2-oxoacetaldehyde hydrate
• CTK4E6022
• 5-bromo-2-thiophenesulfonyl chloride
• 1-(5-Bromothien-2-yl)-2,2-dihydroxyethan-1-one
• 5-bromo-2-thiopheneglyoxylaldehyde
• 4-((5-Bromothiophen-2-yl)sulfonyl)morpholine
• 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine
• AKOS000388136
• 4-(5-Bromo-thiophene-2-sulfonyl)-morpholine
• STK119721
• 81597-64-0
• DB-252723
• Z45515881
• 4-(5-Bromo-thiophene-2-sulfonyl)morpholine
• 4-(5-bromothiophen-2-yl)sulfonylmorpholine
• EU-0021174
• AB00725600-01
• CS-0455893
• SCHEMBL13605711
• 4-[(5-bromothien-2-yl)sulfonyl]morpholine
• AF-399/40883024
• 4-(5-BROMOTHIOPHEN-2-YLSULFONYL)MORPHOLINE
• G45215
• EN300-29820

• MDL： MFCD03230887
• Inchi： 1S/C8H10BrNO3S2/c9-7-1-2-8(14-7)15(11,12)10-3-5-13-6-4-10/h1-2H,3-6H2
• InChI Key： FRGPFXYBUBHMKV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 310.92855g/mol
• Monoisotopic Mass: 310.92855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine

Research Briefing on 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine (CAS: 81597-64-0) in Chemical Biology and Pharmaceutical Applications

The compound 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine (CAS: 81597-64-0) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This sulfonylmorpholine derivative, characterized by a bromothiophene moiety, exhibits promising properties as a building block for drug discovery and as a potential bioactive molecule. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a compound of interest in medicinal chemistry.

In the context of synthetic chemistry, researchers have developed optimized routes for the preparation of 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine with improved yields and purity. The compound's stability under various conditions has been investigated, revealing its robustness in both acidic and basic environments, which is particularly valuable for pharmaceutical formulation development. The bromine atom at the 5-position of the thiophene ring offers an attractive site for further functionalization through cross-coupling reactions, making it a versatile intermediate for structure-activity relationship studies.

From a biological perspective, preliminary screening studies have indicated that 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine exhibits moderate inhibitory activity against several kinase targets implicated in cancer and inflammatory diseases. The morpholine ring contributes to improved solubility and pharmacokinetic properties compared to simpler sulfonylthiophene derivatives. Recent molecular docking studies suggest that the compound may interact with the ATP-binding sites of certain protein kinases, though further validation is required to confirm these computational predictions.

In drug discovery programs, this compound has been utilized as a core scaffold for the development of novel inhibitors targeting specific pathological pathways. Researchers have reported successful derivatization at both the morpholine nitrogen and the bromothiophene moiety, leading to compounds with enhanced potency and selectivity. The sulfonyl group appears to play a crucial role in target binding, potentially forming hydrogen bonds with key amino acid residues in biological targets.

Recent patent literature indicates growing commercial interest in 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine and its derivatives, with several pharmaceutical companies including related structures in their intellectual property portfolios. The compound's combination of synthetic accessibility and biological relevance makes it particularly attractive for both academic research and industrial drug development efforts. Current research directions include exploring its potential in combination therapies and investigating its physicochemical properties to optimize drug-like characteristics.

Quality control and analytical method development for 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine have also advanced, with validated HPLC and LC-MS methods now available for purity assessment and pharmacokinetic studies. These methodological developments support the compound's transition from basic research to more advanced preclinical evaluation. Stability studies under various storage conditions have provided important data for handling and long-term storage recommendations.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems, leveraging its chemical functionality for conjugation with various carriers. The bromine atom offers a convenient handle for bioconjugation, while the sulfonyl group could potentially participate in prodrug strategies. These developments position 4-[(5-bromothiophen-2-yl)sulfonyl]morpholine as a promising candidate for future therapeutic applications, warranting continued investigation into its pharmacological properties and therapeutic potential.